Cas no 886536-48-7 (2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine)

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine is a versatile heterocyclic compound featuring both pyrazole and pyridine moieties, linked by a chloromethyl functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. The chloromethyl group offers reactivity for further functionalization, enabling the introduction of diverse substituents. Its pyridine and pyrazole components contribute to potential metal-binding properties, useful in catalyst design or ligand frameworks. The compound’s stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Its applications span medicinal chemistry, where it may serve as a scaffold for bioactive molecule development.

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine structure

886536-48-7 structure

Product Name:2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine

CAS No:886536-48-7

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD22690745

CID:1074142

PubChem ID:67398353

Update Time:2025-05-28

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine
- 2-(CHLOROMETHYL)-4-(1H-PYRAZOL-1-YL)PYRIDINE
- 2-[4-(chloromethyl)-1H-pyrazol-1-yl]Pyridine
- 886536-48-7
- AKOS024462512
- CS2454
- A861578
- HSJWMZWILGBGPS-UHFFFAOYSA-N
- 2-[4-(chloromethyl)pyrazol-1-yl]pyridine
- SCHEMBL2413528
- MFCD22690745
- DB-302813
- MDL： MFCD22690745
- Inchi： 1S/C9H8ClN3/c10-5-8-6-12-13(7-8)9-3-1-2-4-11-9/h1-4,6-7H,5H2
- InChI Key： HSJWMZWILGBGPS-UHFFFAOYSA-N
- SMILES： ClCC1C=NN(C2C=CC=CN=2)C=1

Computed Properties

Exact Mass: 193.0406750g/mol
Monoisotopic Mass: 193.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 30.7Å²

2-(4-(Chloromethyl)-1H-pyrazol-1-yl)pyridine Pricemore >>

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